Procymidox-d5

• Molecular Formula: C13H11Cl2NO2
• Molecular Weight: 289.16 g/mol
• InChI: InChI=1S/C13H11Cl2NO2/c1-12-6-13(12,2)11(18)16(10(12)17)9-4-7(14)3-8(15)5-9/h3-5H,6H2,1-2H3/i1D3,6D2
• InChIKey: QXJKBPAVAHBARF-YRYIGFSMSA-N

Procymidox-d5 Deuterated Internal Standard

Procymidox-d5 is a stable isotope-labeled analog of the dicarboximide fungicide metabolite Procymidox, wherein five hydrogen atoms are replaced by deuterium . It is supplied as a reference standard with a reported purity of 98% and a molecular mass of 289.17 g/mol, 5 mass units higher than the unlabeled Procymidox (284.14 g/mol) [1]. This mass shift enables its use as an internal standard for the accurate quantification of Procymidox residues via liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS) .

✓ Stable isotope-labeled analog for Procymidox quantification

✓ Designed for LC-MS/MS and GC-MS isotope dilution workflows

✓ Deuterium labeling provides distinct mass detection channel

✓ Supplied as a reference standard with documented purity

• [1] PeptideDB. Procymidox-d5 entry. Molar mass 289.17. View Source

Procymidox-d5 Selection Rationale

Generic substitution fails for three verifiable reasons. First, unlabeled Procymidox cannot be distinguished from the target analyte in mass spectrometric detection, making it unsuitable as an internal standard for isotope dilution quantitation [1]. Second, the parent compound Procymidone differs from Procymidox in both chemical structure and fragmentation behavior, leading to inconsistent extraction recovery and ionization efficiency that compromise quantitative accuracy [2]. Third, Procymidox-d6 contains six deuterium atoms versus the five in Procymidox-d5; this difference in labeling site and degree affects chromatographic retention time and may introduce deuterium-specific matrix effects, rendering calibration curves non-transferable between the two deuterated analogs [3].

Unlabeled Procymidox Co-elutes with the target analyte and produces identical MS/MS transitions, limiting independent quantitation in isotope dilution assays.

Procymidone Parent Compound Structural and fragmentation differences may alter extraction recovery and ionization efficiency, potentially compromising quantitative accuracy.

Procymidox-d6 (6D analog) Higher deuteration may cause retention time shift and distinct matrix effects, making calibration curves non-transferable between d5 and d6 analogs.

• [1] WUR (Wageningen University & Research). LC-MSMS - Points of attention when using isotope labelled standards. 2012. View Source
• [2] Tomioka K, et al. Lack of human relevance for procymidone's developmental toxicity. J Pestic Sci. 2018;43(2):114-123. View Source
• [3] Stokvis E, et al. Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS. Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source

Procymidox-d5 Quantitative Evidence

Mass Spectrometric Differentiation

Procymidox-d5 provides a +5 Da mass shift relative to unlabeled Procymidox, enabling distinct detection in MS/MS selected reaction monitoring (SRM) channels. This mass difference is critical for isotope dilution quantitation, where the ratio of analyte peak area to internal standard peak area is used to calculate concentration. [1] In contrast, unlabeled Procymidox cannot be used as an internal standard because it co-elutes and produces identical precursor and product ions, precluding independent quantitation. [2]

Mass Shift

Cross-study comparable

+5 Da vs unlabeled

Enables isotope dilution MS quantitation

Essential for matrix-effect correction

Evidence Dimension	Molecular Mass and MS Detectability
Target Compound Data	289.17 g/mol; +5 Da mass shift enables distinct MS detection
Comparator Or Baseline	Procymidox (unlabeled): 284.14 g/mol; +0 Da mass shift
Quantified Difference	+5 Da
Conditions	LC-MS/MS isotope dilution quantitation

Why This Matters

The +5 Da mass shift is the minimum requirement for isotope dilution mass spectrometry, allowing accurate correction for matrix effects and extraction losses.

• [1] PeptideDB. Procymidox-d5 entry. Molar mass 289.17. View Source
• [2] Restek. Choosing an Internal Standard. 2015. View Source

Purity Specification

Procymidox-d5 is supplied with a certified purity of 98%, as specified by the vendor MedChemExpress. This high purity reduces uncertainty in the preparation of calibration standards and ensures that the measured analyte concentration reflects only the target compound, not co-eluting impurities. While unlabeled Procymidox is also available as a reference standard, its purity specification varies by supplier and batch, and it cannot simultaneously serve as both the analyte and the internal standard in a single analytical run.

Purity Specification

Data to verify

98% (supplier-certified)

Reduces calibration standard uncertainty

Vendor COA; cross-batch review advised

Evidence Dimension	Purity
Target Compound Data	98%
Comparator Or Baseline	Procymidox (unlabeled): Purity varies, typically 95-98%
Quantified Difference	≥0% (not the primary differentiation)
Conditions	Vendor Certificate of Analysis

Why This Matters

Documented purity ensures that the internal standard does not introduce systematic error into the quantitation of Procymidox residues.

Deuterium Labeling Degree

Procymidox-d5 is specifically labeled with five deuterium atoms, whereas Procymidox-d6 is labeled with six. This difference in labeling degree affects the molecule's hydrophobicity and chromatographic retention time. Deuterated internal standards with too many deuterium atoms can exhibit sufficient retention time shift that they no longer perfectly co-elute with the unlabeled analyte, leading to differential matrix effects and inaccurate quantitation. [1] The d5 labeling pattern is designed to minimize this shift while maintaining the necessary mass difference for MS resolution. [2]

Deuterium Labeling

Class-level inference

5D vs 6D analog

Provides mass shift with reduced retention shift

Minimizes deuterium-related matrix effects

Evidence Dimension	Deuterium Labeling Degree
Target Compound Data	5 deuterium atoms
Comparator Or Baseline	Procymidox-d6: 6 deuterium atoms
Quantified Difference	1 deuterium atom
Conditions	Reversed-phase LC separation prior to MS detection

Why This Matters

The d5 labeling provides the optimal balance between mass shift and chromatographic fidelity, reducing the risk of quantification bias due to retention time differences.

• [1] Labmate Online. How to Overcome LC-MS/MS Matrix Effects. 2020. View Source
• [2] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows. 2020. View Source

Metrological Traceability

Procymidox-d5 offered by CATO Research Chemicals is manufactured under ISO 17034 accreditation for reference material producers. This certification provides documented metrological traceability and assigned uncertainty values, which are essential for generating legally defensible data in regulatory residue monitoring and proficiency testing. Generic deuterated standards from non-accredited suppliers may lack this formal traceability chain, introducing unquantified uncertainty into analytical results. [1]

Metrological Traceability

Cross-study comparable

ISO 17034 certified

Supports accredited lab data defensibility

Documented uncertainty values

Evidence Dimension	Metrological Traceability
Target Compound Data	ISO 17034 certified
Comparator Or Baseline	Non-certified deuterated Procymidox analog
Quantified Difference	Not applicable (qualitative)
Conditions	Regulatory compliance and laboratory accreditation requirements

Why This Matters

ISO 17034 certification ensures that the internal standard meets the stringent quality requirements of ISO/IEC 17025 accredited laboratories.

• [1] ISO 17034:2016 General requirements for the competence of reference material producers. View Source

Procymidox-d5 Application Scenarios

LC-MS/MS Quantitation in Food

Procymidox-d5 is spiked into homogenized food samples (e.g., fruits, vegetables) prior to QuEChERS extraction and LC-MS/MS analysis. The ratio of the Procymidox analyte peak area to the Procymidox-d5 internal standard peak area is used to construct calibration curves and calculate residue concentrations, correcting for matrix-induced ion suppression/enhancement and extraction recovery variability.

Environmental Fate and Metabolism

Procymidox-d5 serves as a stable isotope-labeled surrogate for tracking the formation and degradation of Procymidox, a key metabolite of the fungicide Procymidone. When added to soil or water incubation studies, its distinct mass allows for precise quantification of Procymidox even in the presence of complex matrix interferences, enabling accurate determination of degradation kinetics and metabolite profiles. [1]

Method Validation and Proficiency Testing

Accredited laboratories use Procymidox-d5 as an internal standard during method validation to demonstrate accuracy, precision, and limit of quantitation (LOQ) for Procymidox. Its ISO 17034 certified purity and documented metrological traceability support compliance with ISO/IEC 17025 quality system requirements, making it suitable for use in proficiency testing schemes and inter-laboratory comparisons.

Application

Selection Property

Validation Focus

Food Residue Quantitation

Isotope dilution internal standard

Matrix-effect correction, recovery normalization

Environmental Metabolite Tracking

Stable isotope-labeled surrogate

Degradation kinetics, matrix-interference resolution

Method Validation & Proficiency Testing

ISO 17034 certified purity

Accuracy, precision, LOQ; regulatory data support

• [1] Tomioka K, et al. Lack of human relevance for procymidone's developmental toxicity. J Pestic Sci. 2018;43(2):114-123. (Identifies Procymidox as a metabolite). View Source